Cas no 1805103-23-4 (2-(Aminomethyl)-3-(difluoromethyl)-6-iodo-5-nitropyridine)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-6-iodo-5-nitropyridine
• CAS No: 1805103-23-4
• MF: C₇H₆F₂IN₃O₂
• MW: 329.042720317841
• CID: 4893730
• Update Time: 2025-09-27

2-(Aminomethyl)-3-(difluoromethyl)-6-iodo-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-6-iodo-5-nitropyridine

• Inchi： 1S/C7H6F2IN3O2/c8-6(9)3-1-5(13(14)15)7(10)12-4(3)2-11/h1,6H,2,11H2
• InChI Key： NMVHIPNJKVLVRN-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(F)F)C(CN)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 0.9
• Topological Polar Surface Area: 84.7

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-6-iodo-5-nitropyridine

Recent Advances in the Study of 2-(Aminomethyl)-3-(difluoromethyl)-6-iodo-5-nitropyridine (CAS: 1805103-23-4)

The compound 2-(Aminomethyl)-3-(difluoromethyl)-6-iodo-5-nitropyridine (CAS: 1805103-23-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique structural features, including an aminomethyl group, a difluoromethyl group, and an iodine substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a valuable candidate for drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-(Aminomethyl)-3-(difluoromethyl)-6-iodo-5-nitropyridine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that utilizes palladium-catalyzed cross-coupling reactions to introduce the iodine substituent. This method not only improves the efficiency of the synthesis but also enhances the purity of the final product, which is critical for pharmacological evaluations.

In terms of pharmacological properties, preliminary in vitro studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. Specifically, it has shown a high affinity for the JAK-STAT signaling pathway, a target of growing interest in oncology. The presence of the difluoromethyl group is believed to enhance the compound's metabolic stability, thereby improving its pharmacokinetic profile.

Further mechanistic studies have explored the binding interactions of 2-(Aminomethyl)-3-(difluoromethyl)-6-iodo-5-nitropyridine with its biological targets. X-ray crystallography and molecular docking simulations have revealed that the compound forms stable hydrogen bonds with key residues in the active site of target kinases. These findings provide a structural basis for its inhibitory activity and offer insights for the design of derivatives with improved efficacy and selectivity.

Another significant development is the exploration of this compound's potential in combination therapies. Recent preclinical studies have investigated its synergistic effects with existing chemotherapeutic agents, showing enhanced antitumor activity in murine models. These results suggest that 2-(Aminomethyl)-3-(difluoromethyl)-6-iodo-5-nitropyridine could be a valuable addition to the arsenal of combination therapies for resistant cancers.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, toxicity, and formulation stability need to be addressed in future studies. However, the current body of research underscores the potential of 2-(Aminomethyl)-3-(difluoromethyl)-6-iodo-5-nitropyridine as a versatile scaffold for the development of novel therapeutics. Continued efforts in structural optimization and mechanistic studies will be crucial to unlocking its full therapeutic potential.

In conclusion, the recent advancements in the study of 2-(Aminomethyl)-3-(difluoromethyl)-6-iodo-5-nitropyridine highlight its significance in chemical biology and medicinal chemistry. With its unique structural features and promising pharmacological properties, this compound represents a compelling area of research for the development of next-generation therapeutics. Future studies should focus on addressing the remaining challenges and exploring its applications in diverse therapeutic contexts.